Cas no 2172612-29-0 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
• CAS No: 2172612-29-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5870392
• PubChem ID: 165583972
• Update Time: 2025-10-20

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
• 2172612-29-0
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
• EN300-1530139

• Inchi： 1S/C26H28N2O5/c1-16(25(30)31)12-13-27-24(29)14-23(17-10-11-17)28-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12,17,22-23H,10-11,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/b16-12+
• InChI Key： JNOPTVTVZQVSDD-FOWTUZBSSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC/C=C(/C(=O)O)\C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid

Comprehensive Analysis of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid (CAS No. 2172612-29-0): Structure, Applications, and Research Insights

The compound 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid (CAS No. 2172612-29-0) has garnered significant attention in the fields of medicinal chemistry and peptide synthesis due to its unique structural features and versatile applications. With the growing demand for Fmoc-protected amino acid derivatives in drug discovery, this molecule stands out as a critical building block for peptide-based therapeutics. Researchers are increasingly exploring its potential in targeted drug delivery systems and bioconjugation strategies, aligning with the current trend of personalized medicine.

Structurally, this compound integrates a cyclopropyl group and an Fmoc-protected amine, which enhances its stability and reactivity in solid-phase peptide synthesis (SPPS). The presence of the 2-methylbut-2-enoic acid moiety further contributes to its utility in designing bioactive peptides with improved pharmacokinetic properties. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease therapeutics.

From an industrial perspective, the demand for high-purity peptide intermediates like CAS No. 2172612-29-0 has surged, driven by advancements in automated peptide synthesizers and green chemistry protocols. Manufacturers are optimizing synthetic routes to reduce waste and improve yield, addressing the global push for sustainable chemical processes. This aligns with frequent search queries such as "eco-friendly peptide synthesis" and "cost-effective Fmoc-amino acids", reflecting the industry's focus on scalability and environmental responsibility.

In the context of AI-driven drug discovery, this compound's molecular descriptors are being leveraged in machine learning models to predict novel peptide-drug conjugates. Its structural complexity makes it a valuable case study for computational chemistry tools, which are increasingly used to accelerate hit-to-lead optimization. These applications resonate with trending searches like "AI in peptide design" and "in silico screening of amino acid derivatives", showcasing the intersection of traditional chemistry and cutting-edge technology.

Quality control remains paramount for CAS No. 2172612-29-0, with analytical techniques such as HPLC-MS and NMR spectroscopy ensuring batch-to-batch consistency. The compound's chiral purity is particularly scrutinized, as it directly impacts the efficacy of resulting peptides—a concern frequently raised in forums discussing "QC challenges in peptide manufacturing". Regulatory compliance with ICH guidelines further underscores its importance in GMP-grade production environments.

Looking ahead, the derivative potential of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid in next-generation therapeutics is vast. Its compatibility with click chemistry platforms opens doors for creating multifunctional biomaterials, while its role in peptide stapling techniques addresses the perennial challenge of peptide bioavailability. These innovations correspond to emerging search trends like "peptide stabilization methods 2024" and "advanced bioconjugation chemistries", positioning this compound at the forefront of biopharmaceutical research.